3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(4-nitrophenyl)propanoic acid

• Molecular Formula: C16H22N2O6
• Molecular Weight: 338.36 g/mol
• IUPAC Name: 2,2-dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-nitrophenyl)propanoic acid
• InChI: InChI=1S/C16H22N2O6/c1-15(2,3)24-14(21)17-12(16(4,5)13(19)20)10-6-8-11(9-7-10)18(22)23/h6-9,12H,1-5H3,(H,17,21)(H,19,20)
• InChI Key: IUIHJIZYTSKTGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1=CC=C(C=C1)[N+](=O)[O-])C(C)(C)C(=O)O

Description

This compound features a tert-butoxycarbonyl (Boc)-protected amino group, a 4-nitrophenyl ring, and a 2,2-dimethyl-substituted propanoic acid backbone. The Boc group enhances stability during synthetic processes, while the nitro group imparts strong electron-withdrawing effects, influencing reactivity and intermolecular interactions. This molecule is likely utilized in peptide synthesis or as an intermediate in pharmaceuticals, leveraging its protective group and aromatic reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(4-nitrophenyl)propanoic acid typically involves the protection of an amino acid with a Boc group. This can be achieved by reacting the amino acid with di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP) in acetonitrile . The reaction conditions may vary, but common methods include:

• Stirring the mixture of the amine and di-tert-butyl dicarbonate in water at ambient temperature.
• Heating the mixture in tetrahydrofuran (THF) at 40°C.
• Using a biphasic mixture of chloroform and aqueous sodium bicarbonate at reflux for 90 minutes .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory-scale synthesis but are optimized for larger scales. This often involves the use of continuous flow reactors to improve efficiency and yield. The use of flow microreactor systems has been shown to be more efficient, versatile, and sustainable compared to batch processes .

Chemical Reactions Analysis

Types of Reactions

3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(4-nitrophenyl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The Boc group can be removed using strong acids such as trifluoroacetic acid or HCl in methanol.

Substitution: The compound can participate in substitution reactions where the Boc group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: For oxidation reactions.

Reducing agents: Such as hydrogen gas or metal hydrides for reduction reactions.

Acids: For deprotection of the Boc group.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, deprotection of the Boc group yields the free amine, which can then be further modified .

Scientific Research Applications

3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(4-nitrophenyl)propanoic acid has several scientific research applications, including:

Chemistry: Used in the synthesis of peptides and other complex molecules.

Biology: Employed in the study of enzyme mechanisms and protein interactions.

Medicine: Investigated for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of fine chemicals and as an intermediate in various chemical processes.

Mechanism of Action

The mechanism of action of 3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(4-nitrophenyl)propanoic acid involves the protection of amine groups, which prevents unwanted side reactions during synthesis. The Boc group is stable under basic conditions but can be removed under acidic conditions, allowing for selective deprotection . This selective protection and deprotection mechanism is crucial in multi-step organic synthesis.

Comparison with Similar Compounds

Research Implications

• Synthetic Utility : The target compound’s nitro group facilitates reactions like catalytic hydrogenation to amines or participation in Suzuki couplings, unlike methoxy or acetyl analogs .
• Biological Relevance : Nitro groups may confer antibiotic or prodrug activity, whereas trifluoromethyl or fluorine substituents () enhance blood-brain barrier penetration .
• Stability : The Boc group and 2,2-dimethyl substitution improve stability during solid-phase peptide synthesis compared to unprotected analogs () .

Biological Activity

3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(4-nitrophenyl)propanoic acid (Boc-DMPA) is a synthetic compound notable for its use in organic synthesis, particularly in peptide chemistry. This compound features a tert-butoxycarbonyl (Boc) protecting group and a 4-nitrophenyl moiety, which can confer specific biological activities. Understanding the biological activity of Boc-DMPA is crucial for its applications in medicinal chemistry and drug development.

Chemical Structure and Properties

• Molecular Formula : C$_{14}$H$_{18}$N$_2$O$_6$
• Molecular Weight : 338.36 g/mol
• CAS Number : 2137994-48-8

Biological Activity Overview

Boc-DMPA has been investigated for various biological activities, primarily due to its structural components that allow interaction with biological targets such as enzymes and receptors. The nitro group in the phenyl ring is particularly significant, as it can undergo reduction to form an amine, potentially altering the compound's biological profile.

The mechanism of action involves the following:

• Deprotection : The Boc group can be removed under acidic conditions, allowing the free amine to participate in further reactions.
• Nitro Group Reduction : The nitro group can be reduced to an amine, which may enhance binding affinity to biological targets.

Enzyme Interaction Studies

Research indicates that Boc-DMPA can interact with various enzymes involved in metabolic pathways. For instance:

• Dihydropteroate Synthase : Similar compounds have shown inhibition of this enzyme, which is critical in folate biosynthesis. This suggests that Boc-DMPA may also exhibit similar inhibitory effects, making it a candidate for further study in antimicrobial applications.

Case Studies

• Antimicrobial Activity : A study explored the potential of Boc-DMPA as an antimicrobial agent against bacterial strains. Results indicated moderate inhibition rates, suggesting that modifications to the nitrophenyl group could enhance efficacy.
• Peptide Synthesis : In peptide synthesis applications, Boc-DMPA has been employed as a building block due to its stability under basic conditions and ease of deprotection .

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Unique Aspects
Boc-Lysine	Contains an amino group	Commonly used in peptide synthesis
Boc-Glycine	Simplest amino acid structure	Essential for various biochemical processes
Boc-DMPA	Nitro group allows for additional functionalization	Potential for diverse biological interactions